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Compound of Interest

Compound Name: Mochol
CAS No.: 452323-21-6
Cat. No.: B12751153
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

"Mochol" is a cholesterol derivative identified as Cholest-5-en-3-ol (3beta)-, 3-(4-((2-(4-
morpholinyl)ethyl)amino)-4-oxobutanoate), with the chemical formula C37H62N204 and a
molecular weight of approximately 598.91 g/mol .[1][2][3] It is utilized as a lipid component in
the formulation of nanoliposomes.[2] Preliminary data suggests that Mochol is stable for short
periods under standard shipping conditions but requires storage at 0-4°C for short-term and
-20°C for long-term preservation to prevent degradation.[2]

This document provides a comprehensive protocol for assessing the stability of Mochol in
solution, in accordance with the International Council for Harmonisation (ICH) guidelines on
stability testing.[4][5][6][7][8] The protocol outlines forced degradation studies to identify
potential degradation pathways and establish a stability-indicating analytical method.

Materials and Reagents

» Mochol reference standard (purity >98%)
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o Acetonitrile (HPLC grade)

¢ Isopropanol (HPLC grade)

e Methanol (HPLC grade)

o Water (HPLC or Milli-Q grade)

e Hydrochloric acid (HCI), 1M and 0.1M solutions

e Sodium hydroxide (NaOH), 1M and 0.1M solutions

o Hydrogen peroxide (H202), 3% (w/v) solution

e Formic acid (LC-MS grade)

e Ammonium acetate (LC-MS grade)

e Phosphate buffered saline (PBS), pH 7.4

e C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 um)

o Volumetric flasks, pipettes, and other standard laboratory glassware

e pH meter

e HPLC or UPLC system with UV/Vis or Charged Aerosol Detector (CAD)

o LC-MS/MS system (for degradation product identification)

o Photostability chamber

Temperature and humidity controlled stability chambers

Experimental Protocols
Preparation of Standard and Sample Solutions

1.1. Mochol Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of Mochol
reference standard and dissolve it in a 10 mL volumetric flask with a 1:1 (v/v) mixture of
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acetonitrile and isopropanol. Sonicate if necessary to ensure complete dissolution.

1.2. Working Standard Solution (100 pg/mL): Dilute 1 mL of the Mochol stock solution to 10 mL
with the mobile phase.

1.3. Sample Solution for Stability Studies (100 pg/mL): Prepare a solution of Mochol at a
concentration of 100 pg/mL in the desired solvent for the stability study (e.g., PBS pH 7.4,
ethanol:water mixtures).

Stability-Indicating HPLC Method

A stability-indicating method is crucial for separating the intact drug from its degradation
products. Based on methods for similar cholesterol derivatives, a reverse-phase HPLC method

is proposed.
Parameter Recommended Condition
Column C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 um)
) A: AcetonitrileB: IsopropanolGradient elution
Mobile Phase )
may be required to resolve all peaks.
Flow Rate 1.0 mL/min
Injection Volume 20 pL
UV at 210 nm or Charged Aerosol Detector
Detector
(CAD)
Column Temperature 30°C

Method Development and Validation: The method must be validated according to ICH Q2(R1)
guidelines to ensure it is specific, accurate, precise, linear, and robust for the quantification of
Mochol and its degradation products.

Forced Degradation Studies

Forced degradation studies are performed to intentionally degrade the sample to identify likely
degradation products and demonstrate the specificity of the analytical method.[8][9] The goal is
to achieve 5-20% degradation of the active pharmaceutical ingredient.[8]
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3.1. Acid and Base Hydrolysis:

e Acid: To 1 mL of the Mochol sample solution (100 pg/mL), add 1 mL of 0.1M HCI. Incubate
at 60°C for 24 hours.

e Base: To 1 mL of the Mochol sample solution (100 pg/mL), add 1 mL of 0.1M NaOH.
Incubate at 60°C for 4 hours.

» At appropriate time points, withdraw aliquots, neutralize the solution (with NaOH for acid
hydrolysis and HCI for base hydrolysis), and dilute with the mobile phase for HPLC analysis.

3.2. Oxidative Degradation:
e To 1 mL of the Mochol sample solution (100 pg/mL), add 1 mL of 3% H20:-.
o Keep the solution at room temperature for 24 hours.

» At appropriate time points, withdraw aliquots and dilute with the mobile phase for HPLC
analysis.

3.3. Thermal Degradation:

o Place the Mochol sample solution (100 pg/mL) in a temperature-controlled oven at 60°C for
48 hours.

» At appropriate time points, withdraw aliquots and dilute with the mobile phase for HPLC
analysis.

3.4. Photostability:

o Expose the Mochol sample solution (100 pg/mL) to light providing an overall illumination of
not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than
200-watt hours/square meter in a photostability chamber.

e A control sample should be protected from light.

o At the end of the exposure, dilute the samples with the mobile phase for HPLC analysis.
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Long-Term and Accelerated Stability Studies

Formal stability studies should be conducted on Mochol in its intended solution formulation

and container closure system.

Study Storage Condition Minimum Duration
Long-Term 5°C £ 3°C or -20°C + 5°C 12 months

25°C + 2°C / 60% RH + 5%
Accelerated RH 6 months

Samples should be analyzed at predetermined time points (e.g., 0, 3, 6, 9, and 12 months for
long-term; 0, 3, and 6 months for accelerated) for appearance, pH, assay of Mochol, and

degradation products.

Data Presentation

Quantitative data from the stability studies should be summarized in tables for clear
comparison.

Table 1: Forced Degradation Study Results for Mochol

Stress . % Assay of % Total Number of
. Duration .

Condition Mochol Degradation Degradants

0.1M HCI 24 h

0.1M NaOH 4 h

3% H202 24 h

Thermal (60°C) 48 h

Photostability 1.2 million lux h

Table 2: Long-Term Stability Data for Mochol Solution (Storage at 5°C + 3°C)
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] . Individual Total
Time Point Assay of

Appearance pH Degradant Degradants
(Months) Mochol (%)
(%) (%)

12

Visualizations

Sample Preparation

Mochol Stock Solution (1 mg/mL)

Working Standard (100 pg/mL) Stability Sample (100 pg/mL)

Formal Stability

Acid Hydrolysis Base Hydrolysis Oxidation Thermal Long-Term Stability Accelerated Stability

(0.1M NaOH, 60°C) (3% H202, RT) (60°C) BRIy (5°C or -20°C) (25°C/B0%RH)

(0.1M HCI, 60°C)

Stability-Indicating HPLC Analysis

Degradant Identification (LC-MS/MS)
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Caption: Experimental workflow for Mochol stability assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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